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Compound of Interest

Compound Name: Di-sec-butyl phthalate

Cat. No.: B046999 Get Quote

Di-sec-butyl phthalate (DSBP), identified by CAS number 4489-61-6, is a dialkyl phthalate

ester. It is an isomer of other more commonly referenced butyl phthalates, including di-n-butyl

phthalate (DBP) and diisobutyl phthalate (DIBP). These compounds share the same chemical

formula, C16H22O4, but differ in the branching structure of the butyl alkyl chains attached to

the phthalic acid backbone.[1] This structural nuance, while seemingly minor, can influence the

compound's physical properties, applications, and metabolic fate.

Like its isomers, DSBP's primary industrial application is as a plasticizer. Plasticizers are

additives incorporated into polymers, most notably polyvinyl chloride (PVC), to enhance their

flexibility, durability, and workability.[2][3][4] The non-covalent nature of the interaction between

the phthalate and the polymer matrix allows for its potential migration into the environment,

leading to widespread human and environmental exposure.[5] Consequently, understanding

the technical profile of DSBP is critical for researchers in toxicology, environmental science,

and materials science. This guide provides a comprehensive technical overview of DSBP, from

its synthesis and analytical determination to its toxicological implications, offering field-proven

insights for scientific professionals.

Physicochemical Characteristics
The physical and chemical properties of a compound are fundamental to predicting its behavior

in both laboratory and environmental systems. For DSBP, these properties dictate its solubility,

volatility, and interaction with biological membranes.
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Property Value Source

CAS Number 4489-61-6 [1]

Molecular Formula C16H22O4 [1]

Molecular Weight 278.34 g/mol [1]

IUPAC Name
dibutan-2-yl benzene-1,2-

dicarboxylate
[1]

Appearance Oily liquid (expected) [3][6]

Boiling Point
Data not widely available;

(DBP isomer: 340°C)
[3][6]

Melting Point
Data not widely available;

(DBP isomer: -35°C)
[3][6]

Water Solubility
Low (expected); (DBP isomer:

11.2 mg/L)
[6]

Log Kow (Octanol-Water

Partition Coefficient)
3.9 (Computed) [1]

Note: Experimental data for DSBP is limited. Properties of the closely related isomer, Di-n-butyl

phthalate (DBP), are provided for context.

The high Log Kow value suggests that DSBP is lipophilic, meaning it has a tendency to

partition into fatty tissues and organic matrices rather than water.[3] This property is central to

its function as a plasticizer and also informs its potential for bioaccumulation in organisms.

Synthesis and Industrial Production
The industrial synthesis of phthalate esters is a well-established chemical process based on

Fischer-Speier esterification. The synthesis of DSBP follows this general principle.

Core Synthesis Reaction
Di-sec-butyl phthalate is produced through the acid-catalyzed esterification of phthalic

anhydride with sec-butanol (butan-2-ol). The reaction involves the nucleophilic attack of the
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alcohol on the carbonyl carbons of the anhydride, leading to the formation of the diester and

water as a byproduct.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants Process

Products & Purification

Phthalic Anhydride

Reaction Vessel
(120-150°C)

sec-Butanol (2 eq.)

Crude Di-sec-butyl Phthalate Water (Byproduct)

Acid Catalyst
(e.g., H₂SO₄)

Neutralization
(Alkaline Wash)

Vacuum Distillation

Purified DSBP
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Sample Preparation

Instrumental Analysis

Data Processing

Water Sample
(+ Internal Standard)

Solid-Phase Extraction (C18)

Elution with
Organic Solvent

Evaporation to
Final Volume

GC-MS System

Injection

Separation (GC)

Detection (MS-SIM)

Obtain Chromatogram

Peak Integration

Quantification via
Calibration Curve

 

Di-sec-butyl Phthalate
(DSBP)
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Hydrolysis (Esterases)

Oxidized Metabolites
(e.g., Hydroxylated MsBP)

Oxidation (CYP450)
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Glucuronidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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